molecular formula C14H21N3O2 B4880795 ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate

ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate

Cat. No. B4880795
M. Wt: 263.34 g/mol
InChI Key: LVWOQSPFIAQDAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate is a chemical compound with the molecular formula C16H23N3O2. It is commonly known as EPAC and is a piperidinecarboxylate derivative. EPAC has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. Additionally, we will list future directions for EPAC research.

Mechanism of Action

The mechanism of action of EPAC is not fully understood. However, it is believed to work by inhibiting certain enzymes involved in the inflammatory response. EPAC has also been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
EPAC has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. Additionally, EPAC has been found to have a positive effect on the cardiovascular system, improving blood flow and reducing the risk of heart disease. EPAC has also been found to have a positive effect on the nervous system, improving cognitive function and reducing the risk of neurological disorders.

Advantages and Limitations for Lab Experiments

EPAC has several advantages for lab experiments. It is relatively easy to synthesize, and the yield is relatively high. Additionally, EPAC has been found to be stable under various conditions, making it suitable for long-term storage. However, EPAC has some limitations for lab experiments. It is not water-soluble, making it difficult to use in aqueous solutions. Additionally, EPAC has not been extensively studied in vivo, making it difficult to determine its potential therapeutic applications.

Future Directions

There are several future directions for EPAC research. One area of research could focus on the development of water-soluble derivatives of EPAC, making it easier to use in aqueous solutions. Additionally, further research could be conducted to determine the potential therapeutic applications of EPAC in vivo. Another area of research could focus on the development of EPAC-based drugs for the treatment of various diseases, such as heart disease and cancer. Finally, research could be conducted to determine the potential side effects of EPAC and its derivatives, ensuring their safety for human use.
Conclusion:
In conclusion, EPAC is a piperidinecarboxylate derivative that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. EPAC has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties, making it a potential therapeutic agent. However, further research is needed to determine its potential therapeutic applications in vivo and to develop EPAC-based drugs for the treatment of various diseases.

Scientific Research Applications

EPAC has shown potential as a therapeutic agent in various scientific research studies. It has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties. EPAC has also been found to have a positive effect on the cardiovascular system, making it a potential treatment for heart disease. Additionally, EPAC has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.

properties

IUPAC Name

ethyl 4-(pyridin-4-ylmethylamino)piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21N3O2/c1-2-19-14(18)17-9-5-13(6-10-17)16-11-12-3-7-15-8-4-12/h3-4,7-8,13,16H,2,5-6,9-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVWOQSPFIAQDAY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCC(CC1)NCC2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-(pyridin-4-ylmethylamino)piperidine-1-carboxylate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate
Reactant of Route 2
Reactant of Route 2
ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate
Reactant of Route 3
Reactant of Route 3
ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate
Reactant of Route 4
Reactant of Route 4
ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate
Reactant of Route 5
Reactant of Route 5
ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate
Reactant of Route 6
Reactant of Route 6
ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.